Cas no 2229405-38-1 (1-4-chloro-3-(trifluoromethyl)phenylcyclopropane-1-carbaldehyde)

1-4-Chloro-3-(trifluoromethyl)phenylcyclopropane-1-carbaldehyde is a specialized organic compound featuring a cyclopropane core substituted with a formyl group and a chlorinated trifluoromethylphenyl moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both chloro and trifluoromethyl groups enhances its electrophilic character, facilitating selective transformations in cross-coupling or nucleophilic addition reactions. The cyclopropane ring contributes steric constraint, potentially improving selectivity in target molecule formation. Its stability under standard conditions allows for straightforward handling and storage. This compound is particularly useful in the development of bioactive molecules, where its distinct substitution pattern enables precise structural modifications.
1-4-chloro-3-(trifluoromethyl)phenylcyclopropane-1-carbaldehyde structure
2229405-38-1 structure
Product Name:1-4-chloro-3-(trifluoromethyl)phenylcyclopropane-1-carbaldehyde
CAS No:2229405-38-1
MF:C11H8ClF3O
MW:248.628832817078
CID:6150199
PubChem ID:165630889
Update Time:2025-10-28

1-4-chloro-3-(trifluoromethyl)phenylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-4-chloro-3-(trifluoromethyl)phenylcyclopropane-1-carbaldehyde
    • 1-[4-chloro-3-(trifluoromethyl)phenyl]cyclopropane-1-carbaldehyde
    • 2229405-38-1
    • EN300-1939552
    • Inchi: 1S/C11H8ClF3O/c12-9-2-1-7(10(6-16)3-4-10)5-8(9)11(13,14)15/h1-2,5-6H,3-4H2
    • InChI Key: ZROZCDVXQVCOPO-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C(F)(F)F)C1(C=O)CC1

Computed Properties

  • Exact Mass: 248.0215771g/mol
  • Monoisotopic Mass: 248.0215771g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 17.1Ų

1-4-chloro-3-(trifluoromethyl)phenylcyclopropane-1-carbaldehyde Pricemore >>

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Additional information on 1-4-chloro-3-(trifluoromethyl)phenylcyclopropane-1-carbaldehyde

1-4-chloro-3-(trifluoromethyl)phenylcyclopropane-1-carbaldehyde: A Comprehensive Overview

1-4-chloro-3-(trifluoromethyl)phenylcyclopropane-1-carbaldehyde (CAS No. 2229405-38-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemical research. This compound, characterized by its unique cyclopropane-carbaldehyde structure and chloro-trifluoromethylphenyl substitution, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its molecular formula and structural features make it particularly valuable for researchers exploring novel drug candidates and crop protection agents.

The growing interest in 1-4-chloro-3-(trifluoromethyl)phenylcyclopropane-1-carbaldehyde is partly due to the increasing demand for trifluoromethyl-containing compounds in medicinal chemistry. The trifluoromethyl group is known to enhance the metabolic stability, lipophilicity, and bioavailability of pharmaceutical compounds, making it a hot topic in drug discovery. Recent studies highlight its potential in developing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, which are critical targets in treating cancers and neurological disorders.

In agrochemical applications, 1-4-chloro-3-(trifluoromethyl)phenylcyclopropane-1-carbaldehyde is explored as a precursor for pesticide intermediates. The chloro-trifluoromethylphenyl moiety is frequently found in herbicides and fungicides, offering improved efficacy against resistant pest strains. Researchers are particularly interested in its role in developing sustainable crop protection solutions, aligning with the global push for environmentally friendly agricultural practices.

The synthesis of 1-4-chloro-3-(trifluoromethyl)phenylcyclopropane-1-carbaldehyde typically involves multi-step organic reactions, including cyclopropanation and aldehyde functionalization. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its production, reducing reaction times and improving yields. These innovations address the growing need for cost-effective chemical manufacturing in the industry.

From a commercial perspective, the market for 1-4-chloro-3-(trifluoromethyl)phenylcyclopropane-1-carbaldehyde is expanding, driven by its applications in pharmaceutical intermediates and agrochemical research. Suppliers and contract manufacturers are increasingly listing this compound in their portfolios, catering to the demand from academic institutions and industrial R&D departments. Its CAS No. 2229405-38-1 serves as a critical identifier for procurement and regulatory compliance.

Environmental and safety considerations are also paramount when handling 1-4-chloro-3-(trifluoromethyl)phenylcyclopropane-1-carbaldehyde. While not classified as a hazardous substance under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and fume hoods, are recommended. Researchers are advised to consult material safety data sheets (MSDS) for specific handling guidelines.

In summary, 1-4-chloro-3-(trifluoromethyl)phenylcyclopropane-1-carbaldehyde (CAS No. 2229405-38-1) represents a valuable building block in modern chemical research. Its applications span drug discovery, agrochemical development, and material science, making it a compound of significant interest to scientists and industry professionals alike. As research continues to uncover new uses for this molecule, its relevance in cutting-edge scientific endeavors is expected to grow further.

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